Cas no 107500-78-7 (L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI))

L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI) structure
107500-78-7 structure
Product Name:L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI)
CAS No:107500-78-7
MF:C26H40N4O7
MW:520.618407249451
CID:156204
PubChem ID:129877
Update Time:2025-04-19

L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl ester (9CI)
    • L-Proline,1-[1-[1-[1-[(1,1-dimethylethoxy)carbonyl]-D-prolyl]-L-prolyl]-D-prolyl]-,methyl este...
    • methyl (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylate
    • tert-butyloxycarbonylprolyl-prolyl-prolyl-proline methyl ester
    • 1-(1-(1-(1-((1,1-Dimethylethoxy)carbonyl)-D-prolyl)-L-prolyl)-D-prolyl)-L-proline methyl ester
    • Boc-(pro-pro)2-och3
    • L-Proline, 1-(1-(1-(1-((1,1-dimethylethoxy)carbonyl)-D-prolyl)-L-prolyl)-D-prolyl)-, methyl ester
    • methyl 1-(tert-butoxycarbonyl)-L-prolyl-L-prolyl-L-prolyl-L-prolinate
    • 107500-78-7
    • DTXSID40148071
    • Inchi: 1S/C26H40N4O7/c1-26(2,3)37-25(35)30-16-7-11-19(30)23(33)28-14-5-9-17(28)21(31)27-13-6-10-18(27)22(32)29-15-8-12-20(29)24(34)36-4/h17-20H,5-16H2,1-4H3/t17-,18-,19-,20-/m0/s1
    • InChI Key: AMTGIUTVKHNYTR-MUGJNUQGSA-N
    • SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C(=O)OC(C)(C)C)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)OC)=O

Computed Properties

  • Exact Mass: 520.2899
  • Monoisotopic Mass: 520.28969963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 932
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.77
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